Cas no 2172477-62-0 (4-(3-hydroxyoxan-3-yl)oxane-4-carboxylic acid)

• Product Name: 4-(3-hydroxyoxan-3-yl)oxane-4-carboxylic acid
• CAS No: 2172477-62-0
• MF: C₁₁H₁₈O₅
• MW: 230.257624149323
• CID: 5836851
• PubChem ID: 165590183
• Update Time: 2025-06-27

4-(3-hydroxyoxan-3-yl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-hydroxyoxan-3-yl)oxane-4-carboxylic acid
• 2172477-62-0
• EN300-1631339

• Inchi： 1S/C11H18O5/c12-9(13)10(3-6-15-7-4-10)11(14)2-1-5-16-8-11/h14H,1-8H2,(H,12,13)
• InChI Key： IHWADYIPZCYJDT-UHFFFAOYSA-N
• SMILES： OC1(COCCC1)C1(C(=O)O)CCOCC1

Computed Properties

• Exact Mass: 230.11542367g/mol
• Monoisotopic Mass: 230.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 76Ų

Additional information on 4-(3-hydroxyoxan-3-yl)oxane-4-carboxylic acid

Comprehensive Overview of 4-(3-hydroxyoxan-3-yl)oxane-4-carboxylic acid (CAS No. 2172477-62-0): Properties, Applications, and Industry Insights

4-(3-hydroxyoxan-3-yl)oxane-4-carboxylic acid (CAS No. 2172477-62-0) is a specialized carboxylic acid derivative featuring a unique cyclic ether (oxane) backbone with a hydroxyl functional group. This compound has garnered attention in pharmaceutical and material science research due to its structural versatility, enabling applications in drug intermediate synthesis, biodegradable polymers, and chelating agents. Its dual-ring system and polar functional groups contribute to enhanced solubility in polar solvents, making it a candidate for green chemistry applications.

Recent studies highlight the role of 4-(3-hydroxyoxan-3-yl)oxane-4-carboxylic acid in sustainable chemical synthesis, aligning with the global push for eco-friendly alternatives to traditional petrochemicals. Researchers are exploring its potential as a bio-based building block for polyester resins and drug delivery systems, capitalizing on its hydrolytic stability and biocompatibility. The compound’s CAS No. 2172477-62-0 is frequently cited in patents related to controlled-release formulations, reflecting industry demand for advanced drug carriers.

From an analytical perspective, 4-(3-hydroxyoxan-3-yl)oxane-4-carboxylic acid exhibits distinct NMR and IR spectral signatures, facilitating its identification in complex mixtures. Its pKa value (estimated at ~4.5) suggests moderate acidity, suitable for pH-sensitive applications. The compound’s thermal stability (decomposition temperature >200°C) further supports its use in high-temperature processes, a key consideration for industrial-scale production.

Market trends indicate growing interest in multifunctional carboxylic acids like CAS 2172477-62-0, driven by innovations in personalized medicine and smart materials. Frequently searched queries include "synthesis route for 4-(3-hydroxyoxan-3-yl)oxane-4-carboxylic acid" and "biodegradable alternatives using oxane derivatives," underscoring its relevance in academic and industrial R&D. Regulatory databases classify it as non-hazardous under standard handling conditions, easing its adoption in GMP-compliant manufacturing.

Future prospects for 4-(3-hydroxyoxan-3-yl)oxane-4-carboxylic acid may involve catalytic asymmetric synthesis to produce enantiopure forms for chiral drug development. Collaborative efforts between academia and industry aim to optimize its cost-effective production, addressing scalability challenges. As green chemistry metrics (e.g., atom economy) gain prominence, this compound’s low toxicity profile and renewable sourcing potential position it as a sustainable choice for next-generation applications.